N-methylazetidin-2-amine;dihydrochloride
Overview
Description
Scientific Research Applications
1. Role in Postoperative Pain Management
N-methylazetidin-2-amine; dihydrochloride, particularly in the form of ketamine hydrochloride, has been extensively studied for its role in managing acute postoperative pain. Research indicates that low doses of ketamine, acting as an N-methyl-D-aspartate (NMDA) receptor antagonist, may improve postoperative pain management and reduce opioid-related adverse effects. However, further research is needed to determine optimal dosing, administration routes, and the long-term effects of ketamine on cognitive and memory functioning after surgery (Schmid, Sandler, & Katz, 1999).
2. Antidepressant Properties in Affective Disorders
N-methylazetidin-2-amine; dihydrochloride has shown promise in treating major depressive disorder and bipolar depression, attributed to its N-methyl-D-aspartate (NMDA) receptor antagonism. Studies suggest that ketamine can rapidly reduce symptoms in patients with treatment-resistant depression, marking a significant shift in the treatment landscape. It's crucial, though, to consider the temporary nature of its antidepressant effects and the potential for abuse (Grady et al., 2017).
3. Anticancer Activity
Compounds related to N-methylazetidin-2-amine; dihydrochloride, such as substituted purine and benzimidazole hybrids, have shown potential in medicinal chemistry, particularly in anticancer activities. These hybrids, when substituted with different secondary amines, have demonstrated increased activity, opening up new opportunities for biological activities and therapeutic applications (Yimer & Fekadu, 2015).
4. Antiviral Properties
In the fight against the COVID-19 pandemic, screening for natural and derived bio-active compounds, including those related to N-methylazetidin-2-amine; dihydrochloride, has been a frontline strategy. Natural compounds and their derivatives have been identified as potential therapeutics against SARS-COV-2, highlighting the importance of these substances in developing effective treatments (Khalifa et al., 2020).
properties
IUPAC Name |
N-methylazetidin-2-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2.2ClH/c1-5-4-2-3-6-4;;/h4-6H,2-3H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTDLAIJURSKZAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCN1.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methylazetidin-2-amine;dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(Hydroxymethylene)-1,4-dioxaspiro-[4.5]decan-8-one](/img/structure/B1403163.png)
![2-(Pyrazolo[1,5-a]pyrazin-3-yl)pyrimidin-4-ol](/img/structure/B1403164.png)
![3-(5-Chloro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine](/img/structure/B1403165.png)
![2-Iodoimidazo[1,2-a]pyridine](/img/structure/B1403167.png)
![Di-tert-butyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine](/img/structure/B1403168.png)
![Tert-butyl 2-bromo-7-azaspiro[3.5]nonane-7-carboxylate](/img/structure/B1403173.png)
